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Compound of Interest

Compound Name: (2-Aminopyridin-3-yl)methanol

Cat. No.: B022979 Get Quote

Physical Properties of (2-Aminopyridin-3-
yl)methanol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of (2-
Aminopyridin-3-yl)methanol (CAS No. 23612-57-9), a key intermediate in the synthesis of

various pharmaceutical compounds. This document collates available data on its melting point,

boiling point, and solubility, and outlines standardized experimental protocols for their

determination.

Core Physical Properties
(2-Aminopyridin-3-yl)methanol is a pyridine derivative with the molecular formula C₆H₈N₂O.

Its physical state at room temperature is typically a powder.

Data Summary
The quantitative physical property data for (2-Aminopyridin-3-yl)methanol is summarized in

the table below. It is important to note that the boiling point is a predicted value.
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Physical Property Value Source

Melting Point 66-68 °C --INVALID-LINK--[1]

67.5-68 °C --INVALID-LINK--[2]

Boiling Point 320.7 ± 27.0 °C (Predicted) --INVALID-LINK--[1]

Solubility Soluble in Methanol --INVALID-LINK--[1]

Experimental Protocols
While specific experimental reports detailing the determination of these physical properties for

(2-Aminopyridin-3-yl)methanol are not readily available in peer-reviewed literature,

standardized methodologies are well-established. The following protocols are based on general

and widely accepted techniques for organic compounds.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. It is a crucial indicator of purity, with pure crystalline compounds typically exhibiting a

sharp melting range of 0.5-1.0°C.[3][4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry (2-Aminopyridin-3-yl)methanol is finely ground

using a mortar and pestle. The open end of a capillary tube is tapped into the powder to pack

a small amount (2-3 mm in height) of the sample into the sealed end.[4][5]
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Measurement: The packed capillary tube is placed in the heating block of the melting point

apparatus. The sample is heated at a steady and slow rate, typically 1-2°C per minute, as

the temperature approaches the expected melting point.[3]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid crystal melts is

recorded as the end of the melting range.

Boiling Point Determination (Distillation Method - for
Predicted Value)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. As the reported boiling point for (2-
Aminopyridin-3-yl)methanol is a prediction, this protocol outlines a general method for its

experimental verification.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

Apparatus Setup: The distillation apparatus is assembled with the (2-Aminopyridin-3-
yl)methanol sample and boiling chips in the distillation flask.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb.
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Temperature Reading: The temperature is recorded when it stabilizes, which indicates that

the vapor and liquid are in equilibrium. This stable temperature is the boiling point at the

given atmospheric pressure.

Solubility Determination (Shake-Flask Method)
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. While (2-Aminopyridin-3-yl)methanol is known

to be soluble in methanol, the following protocol can be used to determine its quantitative

solubility in various solvents.

Apparatus:

Vials with screw caps

Thermostatically controlled shaker or incubator

Analytical balance

Filtration device (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

Sample Preparation: An excess amount of (2-Aminopyridin-3-yl)methanol is added to a

known volume of the desired solvent in a sealed vial.

Equilibration: The vial is agitated in a thermostatically controlled environment for a prolonged

period (e.g., 24-48 hours) to ensure that equilibrium is reached.

Sample Analysis: After equilibration, the undissolved solid is allowed to settle. A sample of

the supernatant is carefully withdrawn, filtered to remove any suspended particles, and then

diluted as necessary.

Quantification: The concentration of (2-Aminopyridin-3-yl)methanol in the saturated

solution is determined using a suitable analytical method that has been calibrated with
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standard solutions of known concentrations. The solubility is then expressed in units such as

g/L or mol/L.

Logical Workflow and Visualization
(2-Aminopyridin-3-yl)methanol and its derivatives are crucial precursors in the synthesis of

pharmaceuticals. A key example is the synthesis of Mirtazapine, an antidepressant. The

following diagram illustrates a generalized workflow for the acid-catalyzed cyclization of a (2-
aminopyridin-3-yl)methanol derivative, a critical step in the formation of the tetracyclic ring

system of Mirtazapine.

Start: (2-Aminopyridin-3-yl)methanol Derivative Reagent Addition:
Concentrated Acid (e.g., H₂SO₄)

1. Introduction of Catalyst Cyclization Reaction:
Heating and Stirring

2. Initiation of Reaction Aqueous Work-up:
Neutralization (e.g., with NaOH)

3. Quenching Extraction:
Organic Solvent (e.g., Toluene)

4. Phase Separation Purification:
Crystallization

5. Isolation Final Product:
Mirtazapine Precursor

6. Final Form

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a Mirtazapine precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b022979#physical-properties-of-2-aminopyridin-3-yl-
methanol-melting-point-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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